Cas no 957-56-2 (Fluindione)

• Product Name: Fluindione
• CAS No: 957-56-2
• MF: C₁₅H₉FO₂
• MW: 240.229167699814
• CID: 804672
• PubChem ID: 68942
• Update Time: 2025-04-19

Fluindione Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1,3(2H)-dione,2-(4-fluorophenyl)-
• Fluindione
• 2-(4-fluorophenyl)indene-1,3-dione
• 1H-Indene-1,3(2H)-dione,2-(4-fluorophenyl)
• 2-(4-fluorophenyl)-1,3-indanedione
• 2-(4-fluoro-phenyl)-indan-1,3-dione
• 2-(4-Fluor-phenyl)-indan-1,3-dion
• 2-(4-Fluor-phenyl)-indandion-(1,3)
• 2-(p-Fluorophenyl)-1,3-indandione
• Fluindiona [INN-Spanish]
• Fluindione [INN]
• Fluindionum [INN-Latin]
• LM 123
• Previscan
• 2-Methyl-thiazolidine-4-carboxylicacid
• BRN 2052411
• AKOS003629941
• Previsccan
• 2-(4-Fluorophenyl)-1H-indene-1,3(2H)-dione
• NCGC00160535-01
• UNII-EQ35YMS20Q
• MFCD00239202
• CHEMBL24924
• Previsccan (TN)
• NS00007086
• Fluindiona
• Fluindione (INN)
• Q3074488
• Fluindione-d4
• EN300-14782570
• LM123
• D07969
• Maybridge3_005550
• EINECS 213-484-5
• AT34140
• SR-01000944829
• starbld0009592
• HY-121124
• 1,3-Indandione, 2-(p-fluorophenyl)-
• FT-0668571
• 1246820-41-6
• DTXSID1046211
• Oprea1_554958
• IDI1_016937
• EQ35YMS20Q
• Fluindione 100 microg/mL in Acetonitrile
• FLUINDIONE [WHO-DD]
• FLUINDIONE [MI]
• LM-123
• DB13136
• SR-01000944829-1
• CCG-248812
• CS-0079506
• 957-56-2
• FLUINDIONE [MART.]
• Fluindionum
• DTXCID9026211
• BDBM50280156
• MLS006011684
• CHEBI:134975
• Tox21_111879
• SCHEMBL309362
• CAS-957-56-2
• HMS1446M06
• 2-(4-fluorophenyl)-2,3-dihydro-1H-indene-1,3-dione
• SMR000567901
• Oprea1_432146
• SY325588
• 1H-Indene-1,3(2H)-dione, 2-(4-fluorophenyl)-
• FLUINDIONE (MART.)
• DA-63476
• Fluindiona (INN-Spanish)
• NASXCEITKQITLD-UHFFFAOYSA-N
• B01AA12
• Fluindionum (INN-Latin)

• Inchi： 1S/C15H9FO2/c16-10-7-5-9(6-8-10)13-14(17)11-3-1-2-4-12(11)15(13)18/h1-8,13H
• InChI Key： NASXCEITKQITLD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 240.05900
• Monoisotopic Mass: 240.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 34.1A^2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 120°
• Boiling Point: 406.3±45.0 °C at 760 mmHg
• Flash Point: 154.5±22.9 °C
• Refractive Index: 1.619
• PSA: 34.14000
• LogP: 2.98850
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Fluindione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 2811
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：6.1(b)
• PackingGroup：III
• Toxicity：LD50 orally in mice: 240 mg/kg (Fontaine)
• Packing Group：III
• Safety Term：6.1(b)
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanediones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones Indanediones